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Compound of Interest

Compound Name: Litorin

Cat. No.: B1674895 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides a detailed, step-by-step procedure for the proper disposal of

Litorin, ensuring the protection of personnel and the environment.

Litorin Safety and Disposal Overview
Litorin is not classified as a hazardous substance or mixture according to the available Safety

Data Sheet (SDS). However, it is imperative to handle all laboratory chemicals with care and to

follow established safety protocols. The primary recommendation for Litorin waste is to

engage a licensed, professional waste disposal company for its collection and disposal as an

unused product.[1]

Property Value Source

CAS Number 55749-97-8 [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Transport Information
Not classified as dangerous

goods (DOT, IATA, IMDG)
[1]

Recommended Disposal

Offer to a licensed,

professional waste disposal

company

[1]
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Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe handling and disposal of

Litorin waste in a laboratory setting.

1. Personal Protective Equipment (PPE)

Before handling Litorin for disposal, it is essential to wear appropriate personal protective

equipment to minimize exposure risk.

Eye Protection: Wear safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.

Body Protection: A lab coat should be worn to protect street clothing.

2. Waste Segregation and Collection

Proper segregation of Litorin waste is crucial to ensure it is managed correctly by the disposal

company.

Solid Litorin Waste:

Collect any unused or expired solid Litorin in a clearly labeled, sealed container.

For spills of solid Litorin, carefully sweep the material to avoid creating dust and place it

into a designated chemical waste container.

Liquid Litorin Waste:

Solutions containing Litorin should be collected in a separate, sealed, and clearly labeled

waste container designated for non-hazardous chemical waste.

Do not mix Litorin solutions with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Contaminated Labware:
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Disposable items such as pipette tips, vials, and gloves that have come into contact with

Litorin should be collected in a designated solid waste container.

3. Labeling and Storage

Accurate labeling and proper storage of waste containers are vital for safety and compliance.

All waste containers must be clearly and accurately labeled with the full chemical name

"Litorin" and the CAS number "55749-97-8".

Indicate that the waste is non-hazardous.

Store the sealed waste containers in a designated, secure area, away from incompatible

materials, until they are collected by the waste management service.

4. Arranging for Disposal

The final step is to coordinate with a professional waste disposal service.

Contact your institution's EHS department or a licensed chemical waste disposal contractor

to arrange for the pickup of the Litorin waste.

Provide the waste manifest with accurate information regarding the contents of the waste

container.

Never dispose of Litorin, in either solid or liquid form, down the drain or in the regular trash.

[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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